molecular formula C17H18N2O3 B1241241 N'-[(4-phenoxybutanoyl)oxy]benzenecarboximidamide

N'-[(4-phenoxybutanoyl)oxy]benzenecarboximidamide

Cat. No. B1241241
M. Wt: 298.34 g/mol
InChI Key: MKNLBAAYTVOHKM-UHFFFAOYSA-N
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Description

4-phenoxybutanoic acid [[amino(phenyl)methylidene]amino] ester is an aromatic ether.

Scientific Research Applications

Photonic Applications

A study by Biju et al. (2013) focused on a new antenna molecule with benzoyltrifluoroacetone moieties for NIR emitting LnIII ions. This research has implications in advanced photonic applications, as these complexes, when doped into PMMA matrices, yielded highly luminescent and photo-stable films.

Anticonvulsant and Neuroprotective Evaluation

Hassan, Khan, and Amir (2012) conducted a study on the synthesis and evaluation of N-(substituted benzothiazol-2-yl)amides, related to the compound , for their anticonvulsant and neuroprotective effects. The study, detailed in European journal of medicinal chemistry, found one compound particularly effective, indicating potential for further research in this area.

Radical-Scavenging Abilities

Wang and Liu (2012) in The Journal of organic chemistry synthesized benzoyl and ferrocenoyl dihydropyrimidin-2(1H)-ones through a Biginelli reaction. Their study revealed the radical-scavenging abilities of these compounds, contributing to antioxidant research.

Photochemistry Studies

Research by Baas and Cerfontain (1979) in Journal of The Chemical Society explored the photochemistry of α-oxo-oxime esters, shedding light on the behavior of similar compounds under photolysis.

Oxidative DNA Damage Induction

Kolachana et al. (1993) investigated benzene and its phenolic metabolites, which are structurally related to the compound , for their role in oxidative DNA damage. Published in Cancer research, this study has implications in understanding the genotoxic effects of similar compounds.

Advanced Oxidation Chemistry

Vogna et al. (2002) in The Journal of organic chemistry explored the advanced oxidation chemistry of paracetamol, which provides insights into the degradation pathways of nitrogenous species, relevant to the compound .

Electrochemical Properties of N-Oxyl Compounds

Nutting, Rafiee, and Stahl (2018) reviewed the electrochemical properties and applications of N-oxyl compounds in Chemical reviews, which is relevant for understanding similar compounds' roles in electrochemical oxidation reactions.

Catalytic Activity Studies

Wan, Khouw, and Davis (1996) in Journal of Catalysis investigated the catalytic properties of iron- and manganese-promoted sulfated zirconia, which is related to the study of the catalytic activities of similar compounds.

properties

Molecular Formula

C17H18N2O3

Molecular Weight

298.34 g/mol

IUPAC Name

[(Z)-[amino(phenyl)methylidene]amino] 4-phenoxybutanoate

InChI

InChI=1S/C17H18N2O3/c18-17(14-8-3-1-4-9-14)19-22-16(20)12-7-13-21-15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2,(H2,18,19)

InChI Key

MKNLBAAYTVOHKM-UHFFFAOYSA-N

Isomeric SMILES

C1=CC=C(C=C1)/C(=N/OC(=O)CCCOC2=CC=CC=C2)/N

SMILES

C1=CC=C(C=C1)C(=NOC(=O)CCCOC2=CC=CC=C2)N

Canonical SMILES

C1=CC=C(C=C1)C(=NOC(=O)CCCOC2=CC=CC=C2)N

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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